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Compound of Interest

Compound Name: Ethoprophos

Cat. No.: B1671620

Ethoprophos is a highly toxic organothiophosphate nematicide and insecticide that requires
stringent safety protocols for handling.[1][2][3] Due to its potential for severe health effects
through inhalation, skin contact, or ingestion, the use of appropriate Personal Protective
Equipment (PPE) and adherence to strict operational and disposal plans are critical for the
safety of researchers, scientists, and drug development professionals.[4][5]

Health Hazards Summary

Ethoprophos is classified as extremely hazardous and is fatal if it comes into contact with skin
or is inhaled.[2][4][5] It is also toxic if swallowed and can cause an allergic skin reaction.[4][5][6]
The substance is an acetylcholinesterase (AChE) inhibitor and may cause serious eye irritation.
[2][6] It is crucial to avoid all direct contact and to handle it in a well-ventilated area.[3][4]
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Hazard Classification

Statement

Acute Toxicity, Dermal

Category 1: Fatal in contact with skin.[4][5]

Acute Toxicity, Inhalation

Category 2: Fatal if inhaled.[4][5]

Acute Toxicity, Oral

Category 3: Toxic if swallowed.[4][5]

Skin Sensitization

Category 1: May cause an allergic skin reaction.

[4151(6]

Eye Irritation

Category 2A: Causes serious eye irritation.[6]

Aquatic Hazard

Acute 1, Chronic 1: Very toxic to aquatic life with

long-lasting effects.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE setup is mandatory to prevent exposure. The following equipment

should be used whenever handling Ethoprophos.
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] Specifications and Best
Body Part Required PPE .
Practices

Unlined, elbow-length gloves
made of nitrile, butyl, or
neoprene are recommended.
Hands Chemical-resistant gloves [7] Avoid leather or cotton
gloves.[7] Always wash the
outside of gloves before

removing them.[8]

A clean, dry, chemical-resistant

suit or coverall that covers the
Body Protective suit entire body from wrists to

ankles should be worn over

regular work clothes.[9]

Wear snug-fitting, non-fogging
chemical goggles.[7] For
) mixing, pouring, or high-
Eyes/Face Goggles and Face Shield o
exposure situations, a full-face

shield should be worn over the

goggles.[7][8]

A respirator is required,
especially when mixing or in
case of inadequate ventilation.
Respiratory Respirator [41[71[9] For spills or
emergencies, a self-contained
breathing apparatus (SCBA) is

necessary.[4]

Wear chemical-resistant boots,
_ _ not leather or fabric.[8] Pants
Feet Chemical-resistant boots
should be worn over the top of

the boots.[8]

Operational Plans: Handling and Storage
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Safe Handling Protocol:

» Ventilation: Always handle Ethoprophos in a well-ventilated area or under a chemical fume
hood.[4][5]

¢ Avoid Contact: Prevent any contact with skin, eyes, or clothing.[4] Do not eat, drink, or
smoke in the handling area.[4]

o Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces.[4][6]
Ethoprophos is combustible.[3][4] Use non-sparking tools.[4]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Contaminated
work clothing should not be allowed out of the workplace and must be washed before reuse.

[4]
Storage Plan:

e Location: Store in a cool, well-ventilated, and locked area, separated from food and
feedstuffs.[4][5][10] The storage area should not have drain or sewer access.[4]

o Container: Keep the product in its original, tightly sealed container.[5][10]

o Temperature: Store between 40-90 °F (4-32 °C) to prevent degradation of the chemical and
damage to the container.[10]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and accidental exposure.
[11]

Waste Ethoprophos Disposal:

o Classification: Unused Ethoprophos is considered hazardous waste.[11] It must not be
disposed of with household garbage or poured down any drain.[5][12][13]

» Collection: Contact your local household hazardous waste program or a certified disposal
facility for collection and disposal instructions.[11][13][14] State and local regulations may be
stricter than federal ones.[12][13]
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» Transport: If transporting for disposal, keep the chemical in its original, labeled container and
secure it to prevent spills.[11]

Empty Container Disposal:

¢ Rinsing: Empty containers are also hazardous due to residue and must be triple-rinsed.[12]
[15]

e Triple-Rinse Procedure:

[¢]

Fill the container about one-quarter full with water.

[¢]

Secure the cap and shake for 30 seconds.

[e]

Pour the rinse water (rinsate) into the spray tank for use as a diluted pesticide.[12][15]

o

Repeat this process two more times.[12][15]

o Final Disposal: After triple-rinsing, the container can often be recycled through programs like
drumMUSTER or disposed of according to local regulations.[15] Never reuse an empty
pesticide container for any other purpose.[11][12][13]

Emergency Spill Response Workflow

The following diagram outlines the immediate steps to take in the event of an Ethoprophos
spill.
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Immediate Actions

Evacuate Area

Alert Others & Call for Help

Isolate Spill Area

3

Spill Control %with full PPE)

Ensure Adequate Ventilation

:

Contain Spill with Inert Absorbent
(sand, diatomite)

%

Collect Contaminated Material
into Sealable Containers

6

on & Disposal

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to an Ethoprophos spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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